Cas no 307931-39-1 (Ethanol,2-(1H-benzimidazol-2-ylmethoxy)-)
307931-39-1 structure
Product Name:Ethanol,2-(1H-benzimidazol-2-ylmethoxy)-
CAS No:307931-39-1
MF:C10H12N2O2
MW:192.214482307434
CID:300444
PubChem ID:22257852
Update Time:2025-04-19
Ethanol,2-(1H-benzimidazol-2-ylmethoxy)- Chemical and Physical Properties
Names and Identifiers
-
- Ethanol,2-(1H-benzimidazol-2-ylmethoxy)-
- 2-(1H-benzimidazol-2-ylmethoxy)ethanol
- 1,4-Benzenedicarboxylic acid, 2-(2-hydroxyethoxy)-
- 2-(2'-hydroxyethoxy)terephthalic acid
- 2-(2-hydroxyethoxymethyl)-1H-benzimidazole
- ACMC-20meu4
- AGN-PC-0002UF
- CTK0D3438
- SureCN734285
- TL8000347
- 2-(2-Hydroxyethoxymethyl)-benzimidazole
- Ethanol, 2-(1H-benzimidazol-2-ylmethoxy)- (9CI)
- VYCBOITURIKXOK-UHFFFAOYSA-N
- 2-((1H-Benzo[d]imidazol-2-yl)methoxy)ethanol
- SCHEMBL5864365
- 307931-39-1
-
- Inchi: 1S/C10H12N2O2/c13-5-6-14-7-10-11-8-3-1-2-4-9(8)12-10/h1-4,13H,5-7H2,(H,11,12)
- InChI Key: VYCBOITURIKXOK-UHFFFAOYSA-N
- SMILES: O(CCO)CC1=NC2C=CC=CC=2N1
Computed Properties
- Exact Mass: 192.08996
- Monoisotopic Mass: 192.089877630g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 4
- Complexity: 178
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.8
- Topological Polar Surface Area: 58.1Ų
Experimental Properties
- PSA: 58.14
Ethanol,2-(1H-benzimidazol-2-ylmethoxy)- Related Literature
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M. Zeiger,N. Jäckel,P. Strubel,L. Borchardt,R. Reinhold,W. Nickel,J. Eckert,V. Presser,S. Kaskel J. Mater. Chem. A, 2015,3, 17983-17990
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Gloria Belén Ramírez-Rodríguez,José Manuel Delgado-López,Jaime Gómez-Morales CrystEngComm, 2013,15, 2206-2212
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Yong Ping Huang,Tao Tao,Zheng Chen,Wei Han,Ying Wu,Chunjiang Kuang,Shaoxiong Zhou,Ying Chen J. Mater. Chem. A, 2014,2, 18831-18837
-
Kay S. McMillan,Anthony G. McCluskey,Annette Sorensen,Marie Boyd,Michele Zagnoni Analyst, 2016,141, 100-110
-
Ivor Lončarić Phys. Chem. Chem. Phys., 2015,17, 9436-9445
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